Cas no 918654-92-9 (Pyrene, 1,1'-(5'-phenyl[1,1':3',1''-terphenyl]-4,4''-diyl)bis[6-phenyl-)

• Product Name: Pyrene, 1,1'-(5'-phenyl[1,1':3',1''-terphenyl]-4,4''-diyl)bis[6-phenyl-
• CAS No: 918654-92-9
• MF: C₆₈H₄₂
• MW: 859.061097621918
• CID: 771983
• PubChem ID: 57836348
• Update Time: 2025-04-19

Pyrene, 1,1'-(5'-phenyl[1,1':3',1''-terphenyl]-4,4''-diyl)bis[6-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 1,1'-(5'-phenyl[1,1':3',1''-terphenyl]-4,4''-diyl)bis[6-phenyl-
• 1-phenyl-6-[4-[3-phenyl-5-[4-(6-phenylpyren-1-yl)phenyl]phenyl]phenyl]pyrene
• DTXSID90728084
• 918654-92-9

• Inchi： 1S/C68H42/c1-4-10-43(11-5-1)54-40-55(44-16-20-48(21-17-44)59-34-26-52-28-36-61-57(46-12-6-2-7-13-46)32-24-50-30-38-63(59)67(52)65(50)61)42-56(41-54)45-18-22-49(23-19-45)60-35-27-53-29-37-62-58(47-14-8-3-9-15-47)33-25-51-31-39-64(60)68(53)66(51)62/h1-42H
• InChI Key： FMMPWMDCGAXCKZ-UHFFFAOYSA-N
• SMILES： C12C3=CC=C(C4C=CC(=CC=4)C4C=C(C5C=CC=CC=5)C=C(C=4)C4C=CC(=CC=4)C4=CC=C5C=CC6=C(C7C=CC=CC=7)C=CC7=CC=C4C5=C67)C1=CC=C1C=CC(C4C=CC=CC=4)=C(C=C3)C=21

Computed Properties

• Exact Mass: 858.328651340g/mol
• Monoisotopic Mass: 858.328651340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 68
• Rotatable Bond Count: 7
• Complexity: 1510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.5
• Topological Polar Surface Area: 0Ų